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Compound of Interest

Compound Name: Evybactin

Cat. No.: B15567355 Get Quote

Evybactin Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the handling and use of Evybactin in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Evybactin?

A1: Evybactin is a highly hydrophilic compound.[1] The recommended solvent is sterile,

purified water.[1] For cell-based assays, it is advisable to dissolve Evybactin in a buffer that is

compatible with your experimental system, such as a phosphate or Tris buffer at a neutral pH.

Q2: What is the solubility of Evybactin in water?

A2: Evybactin has a high solubility in water, reported to be more than 40 mg/mL.[1]

Q3: My lyophilized Evybactin powder seems to have clumped. Is it still usable?

A3: As a hydrophilic peptide, Evybactin may be hygroscopic, meaning it can absorb moisture

from the atmosphere. This can cause the lyophilized powder to appear clumped. The product

should still be usable. To prevent this, it is recommended to allow the vial to warm to room

temperature in a desiccator before opening.

Q4: How should I store Evybactin solutions?
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A4: For optimal stability, it is recommended to prepare fresh solutions of Evybactin for each

experiment. If storage is necessary, it is best to aliquot the stock solution into single-use

volumes and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Q5: At what pH is Evybactin most stable?

A5: While specific pH stability data for Evybactin is not readily available, peptides are

generally most stable at a neutral pH. For long-term storage of solutions, a pH between 6.0 and

8.0 is typically recommended.

Troubleshooting Guide
Issue 1: My Evybactin solution appears cloudy or contains particulates.

Possible Cause 1: Incomplete dissolution. Although highly soluble, very high concentrations

may require more time or gentle agitation to fully dissolve.

Solution: Gently vortex or sonicate the solution for a short period. Brief sonication (e.g.,

three 10-second bursts with cooling on ice in between) can aid dissolution.[2]

Possible Cause 2: Buffer incompatibility. Certain buffers or high salt concentrations may lead

to precipitation.

Solution: Try dissolving the peptide in sterile, purified water first to create a stock solution,

and then dilute it into your experimental buffer. If the problem persists, consider using a

different buffer system.

Possible Cause 3: Bacterial contamination. If the solution is not prepared under sterile

conditions, microbial growth can cause cloudiness.

Solution: Always use sterile water or buffers and sterile techniques when preparing

solutions. Filter-sterilize the final solution through a 0.22 µm filter if appropriate for your

application.

Issue 2: I am observing a loss of Evybactin activity in my experiments.

Possible Cause 1: Degradation due to improper storage. Repeated freeze-thaw cycles or

prolonged storage at 4°C can lead to degradation.
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Solution: Aliquot stock solutions into single-use volumes and store them at -20°C or -80°C.

Thaw aliquots only once before use.

Possible Cause 2: Adsorption to plasticware. Peptides can sometimes adsorb to the surface

of plastic tubes or plates, reducing the effective concentration.

Solution: Use low-protein-binding microcentrifuge tubes and pipette tips for preparation

and storage.

Evybactin Properties
Property Value Reference

Molecular Formula C64H89N21O21 [3]

Solubility in Water > 40 mg/mL [1]

Mechanism of Action DNA Gyrase Inhibitor [1][4]

Target Organism Mycobacterium tuberculosis [1][4]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Evybactin

Equilibrate: Allow the vial of lyophilized Evybactin to reach room temperature before

opening to prevent condensation.

Centrifuge: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Solvent Addition: Add the desired volume of sterile, purified water or a suitable buffer (e.g.,

PBS, Tris-HCl) to the vial to achieve the desired stock concentration.

Dissolution: Gently vortex the vial until the powder is completely dissolved. If needed,

sonicate briefly in a water bath.

Verification: The resulting solution should be clear and free of particulates.

Storage: For short-term storage (a few days), the solution can be kept at 4°C. For long-term

storage, aliquot and freeze at -20°C or -80°C.
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Caption: Workflow for the preparation of Evybactin for experimental use.
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Caption: Mechanism of action of Evybactin in Mycobacterium tuberculosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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